1-Cyclopropylazetidin-3-ol hydrochloride
Overview
Description
1-Cyclopropylazetidin-3-ol hydrochloride (1-CPAH) is an organic compound with a wide range of applications in various scientific fields. It has been used in the synthesis of various compounds, in the study of biochemical and physiological effects, and in laboratory experiments.
Mechanism of Action
The mechanism of action of 1-Cyclopropylazetidin-3-ol hydrochloride is not fully understood. It is believed that the cyclopropyl group of this compound binds to the active site of enzymes and other proteins, altering their activity. Additionally, this compound has been shown to interact with other molecules, such as cyclopropane and cyclopropene, which may also affect the activity of enzymes and other proteins.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2, which is involved in the synthesis of prostaglandins. Additionally, this compound has been shown to have an anti-inflammatory effect, as well as an effect on the activity of the immune system.
Advantages and Limitations for Lab Experiments
1-Cyclopropylazetidin-3-ol hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to synthesize, and can be used in a variety of experiments. Additionally, this compound has been shown to be relatively stable and can be stored for long periods of time. However, this compound also has some limitations. It is a relatively small molecule and can be difficult to work with in some experiments. Additionally, this compound can be toxic in high concentrations, so it should be handled with care.
Future Directions
1-Cyclopropylazetidin-3-ol hydrochloride has potential applications in a variety of fields. It could be used in the development of new drugs, as it has been shown to have an effect on the activity of enzymes and other proteins. Additionally, this compound could be used to study the effects of cyclopropyl groups on the activity of proteins, as well as to study the effects of cyclopropyl groups on the stability of proteins. Additionally, this compound could be used to study the effects of cyclopropyl groups on the structure of proteins. Finally, this compound could be used to study the effects of cyclopropyl groups on the activity of enzymes and other proteins in various biological systems.
Scientific Research Applications
1-Cyclopropylazetidin-3-ol hydrochloride has been used in a variety of scientific research applications. It has been used in the synthesis of various compounds, including the synthesis of 1-methylcyclopropylazetidine, which has been used in the study of drug metabolism and other biochemical processes. Additionally, this compound has been used in the study of the effects of cyclopropyl groups on the activity of enzymes and other proteins.
properties
IUPAC Name |
1-cyclopropylazetidin-3-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO.ClH/c8-6-3-7(4-6)5-1-2-5;/h5-6,8H,1-4H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCEIZDFGWAQNLK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2CC(C2)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
